Cas no 1261802-71-4 (6-Chloro-2'-(trifluoromethyl)biphenyl-2-carbonitrile)

• Product Name: 6-Chloro-2'-(trifluoromethyl)biphenyl-2-carbonitrile
• CAS No: 1261802-71-4
• MF: C₁₄H₇ClF₃N
• MW: 281.660292863846
• CID: 4990985
• Update Time: 2025-10-31

6-Chloro-2'-(trifluoromethyl)biphenyl-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-2'-(trifluoromethyl)biphenyl-2-carbonitrile

• Inchi： 1S/C14H7ClF3N/c15-12-7-3-4-9(8-19)13(12)10-5-1-2-6-11(10)14(16,17)18/h1-7H
• InChI Key： AZZSKITWPNCMJH-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(C#N)=C1C1C=CC=CC=1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 359
• XLogP3: 4.8
• Topological Polar Surface Area: 23.8

Additional information on 6-Chloro-2'-(trifluoromethyl)biphenyl-2-carbonitrile

Introduction to 6-Chloro-2'-(trifluoromethyl)biphenyl-2-carbonitrile (CAS No. 1261802-71-4)

6-Chloro-2'-(trifluoromethyl)biphenyl-2-carbonitrile, with the chemical identifier CAS No. 1261802-71-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This biphenyl derivative features a chloro substituent at the 6-position and a trifluoromethyl group at the 2'-position, coupled with a nitrile functional group at the 2-position. The unique structural configuration of this molecule imparts distinct electronic and steric properties, making it a valuable intermediate in the synthesis of various biologically active compounds.

The compound's molecular structure, characterized by a rigid biphenyl core, enhances its stability and reactivity in synthetic pathways. The presence of both electron-withdrawing (nitrile) and electron-donating (trifluoromethyl) groups allows for versatile functionalization, enabling chemists to explore diverse chemical modifications. This adaptability has positioned 6-Chloro-2'-(trifluoromethyl)biphenyl-2-carbonitrile as a key building block in the development of novel therapeutic agents.

In recent years, there has been a surge in research focused on biphenyl derivatives due to their potential applications in medicinal chemistry. Studies have demonstrated that substituents such as chloro and trifluoromethyl can significantly influence the pharmacokinetic and pharmacodynamic properties of molecules. The nitrile group, in particular, serves as a versatile handle for further derivatization, allowing for the introduction of additional functional groups that may enhance binding affinity or metabolic stability.

One of the most compelling aspects of 6-Chloro-2'-(trifluoromethyl)biphenyl-2-carbonitrile is its role in the synthesis of small-molecule inhibitors targeting various biological pathways. For instance, researchers have leveraged this compound to develop inhibitors of kinases and other enzymes implicated in cancer progression. The trifluoromethyl group, known for its ability to modulate lipophilicity and metabolic resistance, has been particularly effective in improving drug-like properties. Additionally, the chloro substituent provides a site for further chemical manipulation, enabling the construction of complex scaffolds with tailored biological activities.

The pharmaceutical industry has shown considerable interest in this compound due to its potential as a precursor for drug candidates. Preclinical studies have highlighted its utility in generating molecules with anti-inflammatory, antiviral, and anticancer properties. The versatility of 6-Chloro-2'-(trifluoromethyl)biphenyl-2-carbonitrile lies in its ability to serve as a scaffold for structure-activity relationship (SAR) studies, allowing researchers to systematically optimize lead compounds.

Advances in synthetic methodologies have further enhanced the accessibility of 6-Chloro-2'-(trifluoromethyl)biphenyl-2-carbonitrile, enabling large-scale production for industrial applications. Modern techniques such as palladium-catalyzed cross-coupling reactions have streamlined the synthesis process, reducing costs and improving yields. These advancements have made it feasible to explore more complex derivatives and expand the compound's utility in drug discovery programs.

The agrochemical sector has also benefited from the use of 6-Chloro-2'-(trifluoromethyl)biphenyl-2-carbonitrile as an intermediate. Its structural features contribute to the development of novel pesticides with improved efficacy and environmental safety profiles. The incorporation of fluorine atoms enhances bioavailability and resistance to degradation, making these compounds more effective at lower concentrations.

Recent publications have underscored the importance of 6-Chloro-2'-(trifluoromethyl)biphenyl-2-carbonitrile in addressing emerging challenges in drug development. For example, researchers have utilized this compound to design molecules capable of overcoming multidrug resistance (MDR) mechanisms in cancer cells. The combination of chloro and trifluoromethyl groups has been found to enhance binding interactions with target proteins, leading to more potent inhibition.

The compound's role in material science is another area of growing interest. Its ability to form stable polymers and coordination complexes has opened new avenues for developing advanced materials with applications ranging from electronics to coatings. The electronic properties modulated by fluorine substitution make it particularly attractive for organic semiconductors and light-emitting diodes (OLEDs).

In conclusion, 6-Chloro-2'-(trifluoromethyl)biphenyl-2-carbonitrile (CAS No. 1261802-71-4) represents a cornerstone molecule in modern chemical synthesis. Its unique structural attributes and functional versatility have positioned it as an indispensable tool for researchers across multiple disciplines. As scientific understanding continues to evolve, it is likely that this compound will play an even more pivotal role in shaping future advancements in pharmaceuticals, agrochemicals, and materials science.